molecular formula C11H11ClO3 B8355060 3-Methoxy-4-chloro-benzoic acid allyl ester

3-Methoxy-4-chloro-benzoic acid allyl ester

Cat. No.: B8355060
M. Wt: 226.65 g/mol
InChI Key: KQFSDSNGXXSJNM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Methoxy-4-chloro-benzoic acid allyl ester is a useful research compound. Its molecular formula is C11H11ClO3 and its molecular weight is 226.65 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H11ClO3

Molecular Weight

226.65 g/mol

IUPAC Name

prop-2-enyl 4-chloro-3-methoxybenzoate

InChI

InChI=1S/C11H11ClO3/c1-3-6-15-11(13)8-4-5-9(12)10(7-8)14-2/h3-5,7H,1,6H2,2H3

InChI Key

KQFSDSNGXXSJNM-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=CC(=C1)C(=O)OCC=C)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Potassium carbonate (4.44 g, 32.156 mmol) and allyl bromide (2.78 ml, 32.156 mmol) were added to a stirred solution of 4-chloro-3-methoxybenzoic acid (3 g, 16.078 mmol) in N,N-dimethylformamide (30 ml) and allowed to stir at room temperature for 18 hours. The reaction mixture was partitioned between diethyl ether (200 ml) and water (150 ml), the organic phase extracted and further washed with water (150 ml), dried over sodium sulfate and concentrated in vacuo to afford the title compound as an orange oil in 98% yield, 3.57 g.
Quantity
4.44 g
Type
reactant
Reaction Step One
Quantity
2.78 mL
Type
reactant
Reaction Step One
Quantity
3 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Yield
98%

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